Cas no 929974-38-9 (2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile)

2-Amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile is a spirocyclic compound featuring a fused bicyclic structure with an amino and cyano functional group. Its unique spiro[4.5]decene scaffold provides structural rigidity, making it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of both electrophilic (carbonitrile) and nucleophilic (amino) moieties enhances its reactivity, enabling diverse derivatization pathways. This compound is particularly useful in the development of heterocyclic frameworks, such as spirooxindoles, which are of interest in drug discovery due to their potential bioactivity. Its stability and synthetic versatility make it suitable for applications in pharmaceutical research and fine chemical synthesis.
2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile structure
929974-38-9 structure
Product Name:2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile
CAS No:929974-38-9
MF:C10H13N3O
MW:191.229721784592
MDL:MFCD09702215
CID:5226794
Update Time:2026-03-07

2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Azaspiro[4.5]dec-2-ene-3-carbonitrile, 2-amino-4-oxo-
    • 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile
    • MDL: MFCD09702215
    • Inchi: 1S/C10H13N3O/c11-6-7-8(14)10(13-9(7)12)4-2-1-3-5-10/h13H,1-5,12H2
    • InChI Key: XMZDRJALMPAACD-UHFFFAOYSA-N
    • SMILES: N1C2(CCCCC2)C(=O)C(C#N)=C1N

2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile Pricemore >>

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Additional information on 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile

Comprehensive Overview of 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile (CAS No. 929974-38-9)

2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile (CAS No. 929974-38-9) is a unique spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound features a distinctive azaspiro[4.5]decene core, which is known for its versatility in drug discovery and development. The presence of both amino and carbonitrile functional groups enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for spirocyclic compounds like 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile has surged due to their potential applications in pharmaceutical research. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and anti-inflammatory agents. The compound's unique structure allows it to interact with biological targets in ways that linear molecules cannot, offering new avenues for drug development.

The synthesis of 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and sustainability in chemical production.

One of the most exciting aspects of this compound is its potential in cancer research. Preliminary studies suggest that derivatives of 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile may exhibit anti-proliferative activity against certain cancer cell lines. This has sparked interest among researchers exploring targeted therapies and precision medicine, which are currently hot topics in the scientific community.

Beyond pharmaceuticals, 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile also finds applications in material science. Its rigid spirocyclic framework can be incorporated into polymers to enhance thermal stability and mechanical properties. This makes it a promising candidate for developing high-performance materials used in aerospace and electronics industries.

The market for spirocyclic compounds is expected to grow significantly in the coming years, driven by advancements in drug discovery and material innovation. Companies specializing in custom synthesis and contract research are increasingly offering 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile as part of their portfolio, catering to the needs of academic and industrial researchers.

For those working with 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to verify its purity and structure.

In summary, 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carbonitrile (CAS No. 929974-38-9) is a versatile and valuable compound with broad applications in medicinal chemistry, material science, and beyond. Its unique structural features and reactivity make it a focal point for ongoing research, particularly in areas like cancer therapy and sustainable materials. As scientific understanding of this compound deepens, its impact on various industries is likely to expand, solidifying its role as a key player in modern chemistry.

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